Cas no 2137447-70-0 (2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide)
2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide
- 2137447-70-0
- 2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide
- EN300-1130843
-
- Inchi: 1S/C11H15N5O/c1-2-3-9(12)11(17)15-10-4-5-14-16(10)8-6-13-7-8/h1,4-5,8-9,13H,3,6-7,12H2,(H,15,17)
- InChI Key: KBRXOJOEBUNAKY-UHFFFAOYSA-N
- SMILES: O=C(C(CC#C)N)NC1=CC=NN1C1CNC1
Computed Properties
- Exact Mass: 233.12766012g/mol
- Monoisotopic Mass: 233.12766012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 85Ų
2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1130843-0.05g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 95% | 0.05g |
$1188.0 | 2023-10-26 | |
| Enamine | EN300-1130843-0.1g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 95% | 0.1g |
$1244.0 | 2023-10-26 | |
| Enamine | EN300-1130843-0.25g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 95% | 0.25g |
$1300.0 | 2023-10-26 | |
| Enamine | EN300-1130843-0.5g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 95% | 0.5g |
$1357.0 | 2023-10-26 | |
| Enamine | EN300-1130843-1.0g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 1g |
$1414.0 | 2023-06-09 | ||
| Enamine | EN300-1130843-2.5g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 95% | 2.5g |
$2771.0 | 2023-10-26 | |
| Enamine | EN300-1130843-5.0g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 5g |
$4102.0 | 2023-06-09 | ||
| Enamine | EN300-1130843-10.0g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 10g |
$6082.0 | 2023-06-09 | ||
| Enamine | EN300-1130843-1g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 95% | 1g |
$1414.0 | 2023-10-26 | |
| Enamine | EN300-1130843-5g |
2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pent-4-ynamide |
2137447-70-0 | 95% | 5g |
$4102.0 | 2023-10-26 |
2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide
Professional Introduction to Compound with CAS No. 2137447-70-0 and Product Name: 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide
The compound identified by the CAS number 2137447-70-0 and the product name 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including azetidine and pyrazole, combined with an amide functional group, suggests a high degree of chemical complexity that may contribute to unique pharmacological properties.
Recent research in the domain of heterocyclic compounds has highlighted their importance in developing novel therapeutic agents. The structural motif of 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide is particularly intriguing because it integrates two pharmacophores known to exhibit biological activity. The azetidine ring is commonly found in bioactive molecules and has been associated with various pharmacological effects, while the pyrazole ring is a well-known scaffold in drug design, often contributing to binding affinity and selectivity. The amide linkage further enhances the molecule's potential to interact with biological targets, making it a promising candidate for further investigation.
In the context of contemporary drug development, the synthesis and characterization of such complex molecules are essential steps toward identifying new therapeutic entities. The compound 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide exemplifies the sophisticated strategies employed in medicinal chemistry to design molecules with tailored biological activities. The use of advanced synthetic methodologies allows for the precise construction of these intricate structures, enabling researchers to explore their potential pharmacological effects in detail.
One of the key aspects of this compound is its potential as a lead molecule for further drug development. The combination of the azetidine and pyrazole rings provides a unique scaffold that may interact with specific biological targets, such as enzymes or receptors, in a manner that could lead to therapeutic benefits. For instance, studies have shown that molecules containing the pyrazole ring can exhibit anti-inflammatory, antimicrobial, and anticancer properties. Similarly, azetidine derivatives have been explored for their potential in treating neurological disorders and infectious diseases. The amide group in 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide may also contribute to its bioactivity by facilitating hydrogen bonding interactions with biological targets.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, are often employed to construct complex molecular frameworks efficiently. The use of these advanced methods not only improves the feasibility of producing such molecules but also allows for greater control over their stereochemistry, which can significantly impact their biological activity.
Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, confirming the identity and purity of the compound. Additionally, computational studies are often performed to predict potential interactions between 2-amino-N-1-(azetidin-3-y l)-1H-pyrazol -5 -ylpent -4 -ynamide and biological targets, helping researchers prioritize which compounds merit further experimental investigation.
In vitro testing is a critical step in evaluating the biological activity of new compounds. This involves assessing their interaction with various biological targets, such as enzymes or receptors, and measuring their ability to modulate cellular processes. Initial studies on 2-amino-N -1-(azetidin -3 -yl)-1H -pyrazol -5 -ylpent -4 -ynamide may focus on its potential effects on enzymes involved in inflammation or cancer pathways. Positive results from these assays could justify more extensive preclinical studies to evaluate its safety and efficacy.
The integration of computational biology and artificial intelligence (AI) has revolutionized drug discovery by enabling faster screening of large libraries of compounds for potential bioactivity. AI-driven virtual screening can identify promising candidates based on structural features alone, significantly reducing the time and resources required for experimental testing. As such tools continue to evolve, they will play an increasingly important role in identifying novel therapeutic agents like 2-amino-N -1-(azetidin -3 -yl)-1H -pyrazol -5 -ylpent -4 -ynamide.
The development of new drugs is not only a scientific endeavor but also an economic one. Pharmaceutical companies invest heavily in research and development (R&D) to bring new therapies to market, driven by the need to address unmet medical needs and generate revenue. The success of such investments depends on identifying compounds with high potential for clinical translation. 2-amino-N -1-(azetidin -3 -yl)-1H -pyrazol -5 -ylpent -4 -ynamide, with its unique structural features and potential bioactivity, represents an exciting opportunity for further exploration.
In conclusion,2-amino-N--(azetidin--3--y l)--lH--pyrazol--5--y lpent--4--ynamide (CAS No. 2137447--70--0) is a compound with significant potential in pharmaceutical research due to its complex structure and promising pharmacological properties. Advances in synthetic chemistry,biological testing,and computational methods continue to enhance our ability to discover new therapeutic agents,making this molecule an important subject for further study。As research progresses,it is hoped that insights gained from studying this compound will contribute to the development of novel treatments for various diseases,ultimately improving patient care worldwide。
2137447-70-0 (2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpent-4-ynamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)